(2R)-{[(6-oxo-3-phenylpyridazin-1(6H)-yl)acetyl]amino}(phenyl)ethanoic acid

• Molecular Formula: C20H17N3O4
• Molecular Weight: 363.4 g/mol
• IUPAC Name: (2R)-2-[[2-(6-oxo-3-phenylpyridazin-1-yl)acetyl]amino]-2-phenylacetic acid
• InChI: InChI=1S/C20H17N3O4/c24-17(21-19(20(26)27)15-9-5-2-6-10-15)13-23-18(25)12-11-16(22-23)14-7-3-1-4-8-14/h1-12,19H,13H2,(H,21,24)(H,26,27)/t19-/m1/s1
• InChI Key: QCNSYJXMKOTRHE-LJQANCHMSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)N[C@H](C3=CC=CC=C3)C(=O)O
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC(C3=CC=CC=C3)C(=O)O

Description

• “(2R)-{[(6-oxo-3-phenylpyridazin-1(6H)-yl)acetyl]amino}(phenyl)ethanoic acid” is a complex organic compound with a unique structure.
• It contains a pyridazinone ring, a phenyl group, and an ethanoic acid moiety.
• The compound’s chirality arises from the (2R) configuration.

Preparation Methods

Synthetic Routes: One synthetic route involves the sequential reaction of furfural with cyclic secondary amines, followed by benzaldehyde and cyanoacetates.

Reaction Conditions: Specific conditions depend on the chosen synthetic method, but typically involve reflux or hydrothermal conditions.

Industrial Production: While industrial-scale synthesis details are scarce, adapting existing methods could facilitate large-scale production.

Chemical Reactions Analysis

Reactions: “(2R)-{[(6-oxo-3-phenylpyridazin-1(6H)-yl)acetyl]amino}(phenyl)ethanoic acid” may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents: Palladium-catalyzed cross-coupling reactions (e.g., Suzuki–Miyaura coupling) using organoboron reagents.

Major Products: Coupling with aryl or alkyl halides to form C–C bonds.

Scientific Research Applications

Chemistry: Used as a building block for more complex molecules.

Biology: Investigated for potential biological activities (e.g., enzyme inhibition).

Medicine: Possible applications in drug design or therapeutic development.

Mechanism of Action

• Mechanism not explicitly documented, but it likely interacts with specific molecular targets or pathways.
• Further research needed to elucidate its precise mode of action.

Comparison with Similar Compounds

• Similar compounds include other pyridazinones, phenyl-substituted acids, and chiral derivatives.
• Uniqueness lies in the combination of the pyridazinone, phenyl, and ethanoic acid functionalities.

Remember that this compound’s detailed research and applications may evolve over time, so staying up-to-date with the latest literature is essential